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Abstract

This document provides a detailed protocol for the synthesis of ethyl 3-methyl-3-
phenylglycidate, commonly known as "strawberry aldehyde," using the Darzens glycidic ester
condensation. The Darzens reaction is a robust method for forming a,3-epoxy esters from the
condensation of a carbonyl compound with an a-halo ester in the presence of a base.[1][2] This
application note outlines the reaction mechanism, a step-by-step experimental protocol, and a
summary of relevant chemical data.

Introduction

The Darzens condensation, first reported by Auguste Georges Darzens in 1904, is a
fundamental carbon-carbon bond-forming reaction in organic synthesis.[1][3] It involves the
reaction of a ketone or aldehyde with an a-haloester using a base to yield an a,[3-epoxy ester,
or "glycidic ester".[4] These glycidic esters are valuable intermediates, as the epoxide ring can
be opened by various nucleophiles, or they can be hydrolyzed and decarboxylated to form
higher aldehydes or ketones.

Ethyl 3-methyl-3-phenylglycidate is a significant commercial product, widely used as a
synthetic flavoring agent and fragrance due to its characteristic strong, sweet, strawberry-like
aroma.[5][6][7] It finds applications in food products like candy and ice cream, as well as in
perfumes and soaps.[5][7] The synthesis involves the condensation of acetophenone and ethyl
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chloroacetate in the presence of a strong base, such as sodium ethoxide or potassium tert-
butoxide.[6][8]

Reaction Mechanism

The mechanism of the Darzens condensation is analogous to an aldol reaction and proceeds
through three primary steps:[4][9]

o Enolate Formation: A strong base abstracts an acidic a-proton from the ethyl chloroacetate to
form a resonance-stabilized enolate.[4]

¢ Nucleophilic Addition: The enolate acts as a nucleophile, attacking the electrophilic carbonyl
carbon of acetophenone. This addition forms a tetrahedral halohydrin intermediate.[1][9]

¢ Intramolecular SN2 Reaction: The newly formed alkoxide attacks the carbon atom bearing
the chlorine atom in an intramolecular SN2 fashion, displacing the chloride ion and forming
the final a,3-epoxy ester product.[1]
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Caption: Reaction mechanism for the Darzens condensation.

Experimental Protocol

This protocol details the synthesis of ethyl 3-methyl-3-phenylglycidate from acetophenone
and ethyl chloroacetate using sodium ethoxide as the base.

3.1 Materials and Reagents
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Reagent/Material Formula Molar Mass ( g/mol )
Acetophenone CsHsO 120.15

Ethyl chloroacetate C4H7CIO2 122.55

Sodium Metal Na 22.99

Anhydrous Ethanol (99%+) C2HsOH 46.07

Diethyl Ether (Cz2Hs)20 74.12

Anhydrous Magnesium Sulfate ~ MgSOa 120.37

Hydrochloric Acid (conc.) HCI 36.46

Ice H20 18.02

3.2 Equipment

o Three-necked round-bottom flask

o Reflux condenser
e Dropping funnel

e Thermometer

o Magnetic stirrer and stir bar

e |ce bath

o Water bath

e Separatory funnel

 Rotary evaporator

e Vacuum distillation apparatus

3.3 Procedure
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Part A: Preparation of Sodium Ethoxide[10]

Carefully cut 2.0 g of fresh sodium metal into small pieces, washing with hexane to remove
the protective mineral oil, and dry quickly with filter paper.

 In a three-necked flask equipped with a reflux condenser and magnetic stirrer, add 20 mL of
anhydrous ethanol.

e Slowly add the sodium pieces to the ethanol. The reaction is exothermic and will produce
hydrogen gas. Ensure the area is well-ventilated. Gentle heating can be applied to ensure all
sodium dissolves.

e Once all the sodium has reacted, a white solid of sodium ethoxide will form. Add an
additional 25 mL of anhydrous ethanol to create a stirrable suspension.

Part B: Darzens Condensation[10]

¢ In a separate two-necked flask, combine 3.8 g of acetophenone and 4.0 g of ethyl
chloroacetate.

e Cool this mixture in an ice bath to between 10-15 °C.

» With vigorous stirring, slowly add the sodium ethoxide suspension prepared in Part A to the
acetophenone/ethyl chloroacetate mixture. It is critical to maintain the reaction temperature
between 10-15 °C throughout the addition.[10]

 After the addition is complete, allow the mixture to stir in the ice bath for an additional 2
hours.

Part C: Workup and Purification[10]
e Pour the reaction mixture into a beaker containing approximately 100 g of crushed ice.

o Neutralize the mixture to a pH of 6-8 by slowly adding concentrated hydrochloric acid with
stirring.

o Transfer the mixture to a round-bottom flask and remove the ethanol using a rotary
evaporator with a water bath set to 40-50 °C.
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Transfer the remaining aqueous mixture to a separatory funnel. An oily layer containing the
crude product should separate.

Extract the aqueous layer twice with 20 mL portions of diethyl ether.

Combine the organic layers (the initial oil and the ether extracts) and dry over anhydrous
magnesium sulfate.

Filter to remove the desiccant and evaporate the ether using a rotary evaporator.

The remaining crude product, a reddish oil, can be purified by vacuum distillation. Collect the
fraction boiling at approximately 140°C under vacuum; the final product has a boiling point of
272-275 °C at atmospheric pressure.[5][10]
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Caption: General experimental workflow for the synthesis.
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Data Summary

4.1 Physical Properties of Ethyl 3-methyl-3-phenylglycidate

Property

Value

IUPAC Name

ethyl 3-methyl-3-phenyloxirane-2-
carboxylate[11]

Common Names

Strawberry aldehyde, Aldehyde C-16[11][12]

Molecular Formula

C12H1403[11]

Molar Mass 206.24 g/mol [11]

Appearance Colorless to pale yellow liquid[5][6][11]
Odor Strong, fruity, strawberry-like odor[5][6][11]
Boiling Point 272-275 °C (lit.)[5]

Density 1.087 g/mL at 25 °C (lit.)[5]

Refractive Index (n2°/D)

1.505 (lit.)[5]

Solubility

Insoluble in water; soluble in fixed oils,
propylene glycol.[5][6]

4.2 Typical Reaction Parameters

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/product/b1196324?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-methyl-3-phenylglycidate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-methyl-3-phenylglycidate
https://dev.spectrabase.com/compound/5ZCO3eBHIgo
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-methyl-3-phenylglycidate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-methyl-3-phenylglycidate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9126747.htm
https://www.guidechem.com/encyclopedia/ethyl-3-methyl-3-phenylglycida-dic610.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-methyl-3-phenylglycidate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9126747.htm
https://www.guidechem.com/encyclopedia/ethyl-3-methyl-3-phenylglycida-dic610.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-methyl-3-phenylglycidate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9126747.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9126747.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9126747.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9126747.htm
https://www.guidechem.com/encyclopedia/ethyl-3-methyl-3-phenylglycida-dic610.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Condition

Primary Reactants Acetophenone, Ethyl chloroacetate

Sodium ethoxide, Potassium tert-butoxide[13]

Base
[14]
Solvent Ethanol, Ether, Toluene, THF[4][13][15]
Temperature 0 to 15 °C[10][13]
Reaction Time 2-4 hours[10][13][15]
Vield Generally reported as "Good" to high (83-95%
ie
for similar reactions).[13][14]
Conclusion

The Darzens condensation provides an effective and straightforward method for the synthesis
of ethyl 3-methyl-3-phenylglycidate. The reaction proceeds through a well-understood
mechanism and can be performed using standard laboratory equipment. Careful control of
temperature during the addition of the base is crucial for achieving good yields. The resulting
glycidic ester is an important compound for the flavor and fragrance industries and serves as a
versatile intermediate for further chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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